5-(N-2/'-aminoethyl-N/'-isopropyl)amiloride-N-(4/'/'-azidosalicylamide)
5-(N-2/'-aminoethyl-N/'-isopropyl)amiloride-N-(4/'/'-azidosalicylamide)
Brand Name:
Vulcanchem
CAS No.:
144176-48-7
VCID:
VC0133410
InChI:
InChI=1S/C18H22ClN11O3/c1-9(2)30(6-5-20)16-14(19)25-13(15(21)26-16)18(33)23-8-24-28-17(32)11-4-3-10(27-29-22)7-12(11)31/h3-4,7-9,31H,5-6,20H2,1-2H3,(H2,21,26)(H,28,32)(H,23,24,33)
SMILES:
CC(C)N(CCN)C1=NC(=C(N=C1Cl)C(=O)N=CNNC(=O)C2=C(C=C(C=C2)N=[N+]=[N-])O)N
Molecular Formula:
C18H22ClN11O3
Molecular Weight:
475.9 g/mol
5-(N-2/'-aminoethyl-N/'-isopropyl)amiloride-N-(4/'/'-azidosalicylamide)
CAS No.: 144176-48-7
Main Products
VCID: VC0133410
Molecular Formula: C18H22ClN11O3
Molecular Weight: 475.9 g/mol
CAS No. | 144176-48-7 |
---|---|
Product Name | 5-(N-2/'-aminoethyl-N/'-isopropyl)amiloride-N-(4/'/'-azidosalicylamide) |
Molecular Formula | C18H22ClN11O3 |
Molecular Weight | 475.9 g/mol |
IUPAC Name | 3-amino-5-[2-aminoethyl(propan-2-yl)amino]-N-[[2-(4-azido-2-hydroxybenzoyl)hydrazinyl]methylidene]-6-chloropyrazine-2-carboxamide |
Standard InChI | InChI=1S/C18H22ClN11O3/c1-9(2)30(6-5-20)16-14(19)25-13(15(21)26-16)18(33)23-8-24-28-17(32)11-4-3-10(27-29-22)7-12(11)31/h3-4,7-9,31H,5-6,20H2,1-2H3,(H2,21,26)(H,28,32)(H,23,24,33) |
Standard InChIKey | PSGDLBVKPATNTL-UHFFFAOYSA-N |
Isomeric SMILES | CC(C)N(CCN)C1=NC(=C(N=C1Cl)C(=O)/N=C\NNC(=O)C2=C(C=C(C=C2)N=[N+]=[N-])O)N |
SMILES | CC(C)N(CCN)C1=NC(=C(N=C1Cl)C(=O)N=CNNC(=O)C2=C(C=C(C=C2)N=[N+]=[N-])O)N |
Canonical SMILES | CC(C)N(CCN)C1=NC(=C(N=C1Cl)C(=O)N=CNNC(=O)C2=C(C=C(C=C2)N=[N+]=[N-])O)N |
Synonyms | 5-(N-2/'-aminoethyl-N/'-isopropyl)amiloride-N-(4/'/'-azidosalicylamide) |
PubChem Compound | 3083392 |
Last Modified | Nov 09 2021 |
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